Cas no 2680682-65-7 (tert-butyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate)

• Product Name: tert-butyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate
• CAS No: 2680682-65-7
• MF: C₁₃H₁₇N₃O₆
• MW: 311.290583372116
• CID: 5631942
• PubChem ID: 165934984
• Update Time: 2025-05-23

tert-butyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate
• EN300-28292200
• 2680682-65-7

• Inchi： 1S/C13H17N3O6/c1-7-6-9(15(18)19)10(11(8(7)2)16(20)21)14-12(17)22-13(3,4)5/h6H,1-5H3,(H,14,17)
• InChI Key： WTXHRBARVNVKAK-UHFFFAOYSA-N
• SMILES： O(C(NC1C(=CC(C)=C(C)C=1[N+](=O)[O-])[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 311.11173527g/mol
• Monoisotopic Mass: 311.11173527g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 130Ų

Additional information on tert-butyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate

tert-butyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate, also known by its CAS number 2680682-65-7, is a highly specialized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a tert-butyl group attached to a carbamate moiety. The phenyl ring in the molecule is substituted with two methyl groups at the 3 and 4 positions and two nitro groups at the 2 and 6 positions. These substituents contribute to the compound's stability, reactivity, and functional properties.

Recent studies have highlighted the importance of tert-butyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate in the field of materials science. Researchers have explored its potential as a precursor for advanced polymers and high-performance materials. The nitro groups on the phenyl ring provide excellent electron-withdrawing properties, which enhance the compound's ability to participate in various chemical reactions. This makes it a valuable intermediate in the synthesis of complex organic molecules.

In terms of synthesis, tert-butyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate is typically prepared through a multi-step process involving nucleophilic substitution and carbamate formation. The reaction conditions are carefully optimized to ensure high yield and purity. The presence of the tert-butyl group plays a crucial role in stabilizing the intermediate during the reaction process. Recent advancements in catalytic methods have further improved the efficiency of this synthesis pathway.

The physical properties of tert-butyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate are well-documented. It exists as a crystalline solid at room temperature with a melting point of approximately 150°C. The compound is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethyl acetate. These properties make it suitable for use in various industrial applications where precise control over solubility and thermal stability is required.

One of the most promising applications of tert-butyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate is in the development of advanced coatings and adhesives. Its unique combination of mechanical strength and chemical resistance makes it an ideal candidate for use in harsh environmental conditions. Recent research has demonstrated its effectiveness as a component in high-performance polymer blends used in aerospace and automotive industries.

In addition to its industrial applications, tert-butyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate has shown potential in biomedical research. Studies have explored its ability to act as a drug delivery vehicle due to its biocompatible nature and controlled release properties. The compound's ability to form stable complexes with bioactive molecules has opened new avenues for targeted drug delivery systems.

The environmental impact of tert-butyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate has also been a topic of recent research. Scientists have investigated its biodegradability under various conditions and have found that it exhibits moderate biodegradation rates under aerobic conditions. This information is crucial for assessing its long-term sustainability and minimizing its environmental footprint.

In conclusion, tert-butyl N-(3,4-dimethyl-2,6-dinitrophenyl)carbamate, with its CAS number 2680682-65-7, is a versatile compound with wide-ranging applications across multiple industries. Its unique chemical structure and functional properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new possibilities for this compound, its role in advancing technology and innovation will undoubtedly grow.